1-(Phenylsulfonyl)propan-2-one
1-(Phenylsulfonyl)propan-2-one
Phenylsulfonylacetone is an active methylene compound. It undergoes asymmetric reduction in the presence of fermenting bakers′ yeast to afford (S)-(+)-2-hydroxypropyl phenyl suIfone.
Brand Name:
Vulcanchem
CAS No.:
5000-44-2
VCID:
VC21297097
InChI:
InChI=1S/C9H10O3S/c1-8(10)7-13(11,12)9-5-3-2-4-6-9/h2-6H,7H2,1H3
SMILES:
CC(=O)CS(=O)(=O)C1=CC=CC=C1
Molecular Formula:
C9H10O3S
Molecular Weight:
198.24 g/mol
1-(Phenylsulfonyl)propan-2-one
CAS No.: 5000-44-2
Cat. No.: VC21297097
Molecular Formula: C9H10O3S
Molecular Weight: 198.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenylsulfonylacetone is an active methylene compound. It undergoes asymmetric reduction in the presence of fermenting bakers′ yeast to afford (S)-(+)-2-hydroxypropyl phenyl suIfone. |
|---|---|
| CAS No. | 5000-44-2 |
| Molecular Formula | C9H10O3S |
| Molecular Weight | 198.24 g/mol |
| IUPAC Name | 1-(benzenesulfonyl)propan-2-one |
| Standard InChI | InChI=1S/C9H10O3S/c1-8(10)7-13(11,12)9-5-3-2-4-6-9/h2-6H,7H2,1H3 |
| Standard InChI Key | YBLGSNMIIPIRFC-UHFFFAOYSA-N |
| SMILES | CC(=O)CS(=O)(=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(=O)CS(=O)(=O)C1=CC=CC=C1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator